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Compound of Interest

Compound Name: 2-Chloro-3-methoxybenzonitrile

CAS No.: 853331-52-9

Cat. No.: B1602500

Get Quote

An In-Depth Technical Guide to 2-Chloro-3-methoxybenzonitrile (CAS 853331-52-9)

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. All

laboratory work should be conducted in a controlled environment with appropriate safety

precautions, personal protective equipment, and after consulting the official Safety Data Sheet

(SDS) from the supplier.

Abstract
2-Chloro-3-methoxybenzonitrile is a strategically substituted aromatic building block

increasingly utilized in medicinal chemistry and materials science. Its unique electronic and

steric properties, arising from the ortho-chloro, meta-methoxy, and cyano functionalities, make

it a versatile intermediate for synthesizing complex molecular targets. This guide provides a

comprehensive technical overview, including physicochemical properties, robust analytical

characterization methods, a plausible and detailed synthetic protocol with mechanistic insights,

and an exploration of its reactivity and applications in drug discovery.
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Introduction: The Strategic Value in Molecular
Design
In the landscape of drug discovery, the rational design of small molecule inhibitors and probes

hinges on the availability of versatile chemical scaffolds. Substituted benzonitriles are a

privileged class of intermediates, with the nitrile group serving as a bioisostere for various

functional groups or as a key handle for synthetic transformations. The specific arrangement in

2-Chloro-3-methoxybenzonitrile offers a compelling combination of features:

Chloro Group: Acts as an electron-withdrawing group, influences the acidity of adjacent

protons, and provides a potential vector for late-stage diversification via cross-coupling

reactions. It can also form crucial halogen bonds with protein backbones.[1]

Methoxy Group: A hydrogen bond acceptor and an electron-donating group that modulates

the electronic character of the aromatic ring, impacting both reactivity and pharmacokinetic

properties.[1]

Nitrile Group: A strong electron-withdrawing group, a versatile synthetic handle for

conversion into amines, amides, or carboxylic acids, and a potential hydrogen bond acceptor

in ligand-receptor interactions.

This trifecta of functionalities creates a molecule with predictable reactivity, enabling chemists

to build molecular complexity in a controlled manner, making it a valuable asset in the synthesis

of novel therapeutic agents.[2]

Physicochemical & Spectroscopic Profile
Accurate characterization is the bedrock of reproducible science. The key properties of 2-
Chloro-3-methoxybenzonitrile are summarized below.

Table 1: Physicochemical Properties
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Property Value Reference

CAS Number 853331-52-9

Molecular Formula C₈H₆ClNO

Molecular Weight 167.59 g/mol

Appearance White to off-white solid/powder [3]

Melting Point 92-96 °C

| Linear Formula | H₃COC₆H₃(Cl)CN | |

Analytical Characterization Workflow
Confirming the identity and purity of the starting material is a critical, non-negotiable step in any

synthetic campaign. A multi-pronged analytical approach is required for a self-validating

system.

Caption: A standard workflow for the analytical validation of 2-Chloro-3-methoxybenzonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The definitive method for structural

elucidation. The ¹H NMR spectrum should show three distinct aromatic proton signals and a

singlet for the methoxy group. ¹³C NMR will confirm the presence of eight unique carbon

environments.

Mass Spectrometry (MS): Provides the molecular weight. High-Resolution MS (HRMS) is

crucial for confirming the elemental formula to within a few parts per million, distinguishing it

from any potential isomers.

Chromatography (HPLC/GC): High-Performance Liquid Chromatography (HPLC) with UV

detection is the gold standard for determining purity (typically >97%). Gas Chromatography

(GC) can be used to detect volatile impurities.[4]

Synthesis and Mechanistic Rationale
While several synthetic routes may be conceived, a highly reliable and industrially scalable

approach for introducing a nitrile to an aromatic ring is the Sandmeyer reaction. This classic
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transformation proceeds via a diazonium salt intermediate.

Proposed Synthetic Pathway

2-Chloro-3-methoxyaniline Aryldiazonium Salt
(in situ)

  NaNO₂, aq. HCl
  0–5 °C

2-Chloro-3-methoxybenzonitrile

  CuCN, KCN
  Heat

Click to download full resolution via product page

Caption: Proposed Sandmeyer reaction workflow for the synthesis of the title compound.

Detailed Experimental Protocol
Objective: To synthesize 2-Chloro-3-methoxybenzonitrile from 2-Chloro-3-methoxyaniline.

Materials:

2-Chloro-3-methoxyaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Copper(I) Cyanide (CuCN)

Potassium Cyanide (KCN) - EXTREME CAUTION: HIGHLY TOXIC

Dichloromethane (DCM) or Ethyl Acetate

Anhydrous Magnesium Sulfate (MgSO₄)

Deionized Water

Ice

Protocol:

Diazotization (0–5 °C):
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In a three-neck flask equipped with a mechanical stirrer, thermometer, and addition funnel,

charge 2-Chloro-3-methoxyaniline (1.0 eq) and a 3 M aqueous HCl solution (3.0 eq).

Cool the resulting slurry to 0 °C in an ice-salt bath.

Dissolve sodium nitrite (1.05 eq) in a minimal amount of cold deionized water. Add this

solution dropwise to the aniline slurry via the addition funnel, ensuring the internal

temperature never exceeds 5 °C.

Expertise & Experience: Maintaining a low temperature is critical. The aryldiazonium salt is

thermally unstable and can decompose violently or lead to unwanted side products (e.g.,

phenols) if allowed to warm. The dropwise addition controls the exotherm of the reaction.

Stir the mixture for an additional 30 minutes at 0–5 °C after the addition is complete.

Cyanation (Sandmeyer Reaction):

In a separate, larger flask, prepare a solution of CuCN (1.2 eq) and KCN (1.2 eq) in water.

Cool this solution in an ice bath. Perform this step in a certified chemical fume hood.

Cyanide is a potent poison.

Slowly and carefully add the cold diazonium salt solution from Step 1 to the stirred cyanide

solution.

Causality: The copper(I) cyanide acts as a catalyst to facilitate the substitution of the

diazonium group with cyanide. Vigorous evolution of nitrogen gas (N₂) will be observed;

this is the driving force for the reaction.

Once the addition is complete, allow the reaction to warm to room temperature, then heat

gently to 50 °C for 1-2 hours to ensure the reaction goes to completion.

Work-up and Purification:

Cool the reaction mixture to room temperature and extract three times with

dichloromethane or ethyl acetate.

Combine the organic layers and wash sequentially with water and brine.
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Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure to yield the crude product.

Trustworthiness: The reaction progress and purity of the crude product should be

monitored by Thin-Layer Chromatography (TLC). The final product should be purified by

column chromatography (silica gel, using a hexane/ethyl acetate gradient) or

recrystallization to achieve high purity. The purified product's identity must be confirmed

using the analytical methods in section 2.1.

Reactivity and Applications in Drug Discovery
The true value of 2-Chloro-3-methoxybenzonitrile lies in its potential for synthetic elaboration.

The nitrile group is a linchpin for accessing several key functionalities.

2-Chloro-3-methoxybenzonitrile

Primary Amine
(Reduction, e.g., LiAlH₄, H₂/cat.)

Carboxylic Acid
(Acid/Base Hydrolysis)

Tetrazole
(e.g., NaN₃, NH₄Cl)

Cross-Coupling
(e.g., Suzuki, Buchwald-Hartwig at C-Cl)

Nucleophilic Aromatic Substitution
(SₙAr at C-Cl, requires activation)

Bioactive Heterocycles Substituted AnilinesNovel Biaryls

Click to download full resolution via product page

Caption: Key synthetic transformations and potential applications of the title compound.

Lead Discovery: This compound can be used in fragment-based screening or as a starting

point in multicomponent reactions to rapidly generate libraries of diverse molecules for hit

identification.[5][6]

Scaffold Elaboration: The primary amine, derived from nitrile reduction, is a powerful handle

for building complex structures via amide coupling, reductive amination, or sulfonamide

formation.
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Bioisosteric Replacement: The nitrile can serve as a bioisostere for a carbonyl group, and its

conversion to a tetrazole ring is a common strategy in medicinal chemistry to mimic a

carboxylic acid with improved metabolic stability and cell permeability.

Safety and Handling
As a substituted benzonitrile, this compound must be handled with appropriate care.

Hazard Classifications: Acutely toxic if swallowed, in contact with skin, or if inhaled (Acute

Tox. 4).

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves

(e.g., nitrile), and safety glasses or goggles.

Handling: Handle only in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust.[7] Avoid contact with skin and eyes.[8]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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